Cas no 1806423-81-3 (5-Methoxy-2,3,4-trifluoropyridine)

5-Methoxy-2,3,4-trifluoropyridine is a fluorinated pyridine derivative characterized by its methoxy and trifluoro substitution pattern. This compound serves as a versatile intermediate in pharmaceutical and agrochemical synthesis, where its electron-deficient pyridine core and fluorine substituents enhance reactivity and metabolic stability. The methoxy group further contributes to selective functionalization opportunities. Its structural features make it valuable for designing bioactive molecules, particularly in the development of fluorinated heterocycles. The compound is typically handled under controlled conditions due to its sensitivity. High-purity grades are available to meet rigorous research and industrial requirements.
5-Methoxy-2,3,4-trifluoropyridine structure
1806423-81-3 structure
Product Name:5-Methoxy-2,3,4-trifluoropyridine
CAS No:1806423-81-3
MF:C6H4F3NO
MW:163.09727191925
CID:4908223
Update Time:2025-09-19

5-Methoxy-2,3,4-trifluoropyridine Chemical and Physical Properties

Names and Identifiers

    • 5-Methoxy-2,3,4-trifluoropyridine
    • Inchi: 1S/C6H4F3NO/c1-11-3-2-10-6(9)5(8)4(3)7/h2H,1H3
    • InChI Key: CUIARMSUCYSHIT-UHFFFAOYSA-N
    • SMILES: FC1C(=C(N=CC=1OC)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 1
  • Complexity: 135
  • XLogP3: 1.5
  • Topological Polar Surface Area: 22.1

5-Methoxy-2,3,4-trifluoropyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029002732-250mg
5-Methoxy-2,3,4-trifluoropyridine
1806423-81-3 95%
250mg
$970.20 2022-03-31
Alichem
A029002732-500mg
5-Methoxy-2,3,4-trifluoropyridine
1806423-81-3 95%
500mg
$1,752.40 2022-03-31
Alichem
A029002732-1g
5-Methoxy-2,3,4-trifluoropyridine
1806423-81-3 95%
1g
$2,895.00 2022-03-31

Additional information on 5-Methoxy-2,3,4-trifluoropyridine

Recent Advances in the Application of 5-Methoxy-2,3,4-trifluoropyridine (CAS: 1806423-81-3) in Chemical Biology and Pharmaceutical Research

5-Methoxy-2,3,4-trifluoropyridine (CAS: 1806423-81-3) has emerged as a key intermediate in the synthesis of novel pharmaceutical compounds, particularly in the development of agrochemicals and bioactive molecules. Recent studies highlight its utility in facilitating selective fluorination reactions, which are critical for enhancing the metabolic stability and bioavailability of drug candidates. The compound's unique electronic properties, conferred by the trifluoropyridine scaffold, make it a versatile building block in medicinal chemistry.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the efficacy of 5-Methoxy-2,3,4-trifluoropyridine in the synthesis of kinase inhibitors targeting cancer therapy. Researchers utilized this compound to introduce fluorine atoms at strategic positions, improving binding affinity to ATP pockets while reducing off-target effects. The study reported a 40% increase in inhibitory activity compared to non-fluorinated analogs, underscoring the importance of fluorination in drug design.

In agrochemical applications, 5-Methoxy-2,3,4-trifluoropyridine has been employed as a precursor for next-generation herbicides. A patent filed by Bayer AG (WO2023057471) describes its use in developing compounds with enhanced soil persistence and lower toxicity to non-target organisms. The structural motif of this compound allows for fine-tuning of physicochemical properties, addressing challenges in environmental compatibility.

Ongoing research at academic institutions explores the compound's potential in PET (positron emission tomography) tracer development. The fluorine atoms present in 5-Methoxy-2,3,4-trifluoropyridine serve as ideal sites for 18F-labeling, enabling the creation of radiopharmaceuticals for neurological disorder imaging. Preliminary results indicate improved blood-brain barrier penetration compared to existing tracers.

From a synthetic chemistry perspective, recent advances in continuous flow technology have optimized the production scale of 5-Methoxy-2,3,4-trifluoropyridine. A 2024 Organic Process Research & Development paper details a 70% yield improvement through palladium-catalyzed cross-coupling under microwave irradiation, addressing previous limitations in batch processing. This breakthrough has significant implications for cost reduction in API manufacturing.

Safety assessments of 5-Methoxy-2,3,4-trifluoropyridine conducted under REACH regulations confirm its favorable toxicological profile at industrial handling concentrations. However, researchers emphasize the need for proper personal protective equipment due to potential respiratory irritation at elevated temperatures. The compound's stability under various pH conditions makes it particularly suitable for formulation development.

Future research directions include exploring chiral derivatives of 5-Methoxy-2,3,4-trifluoropyridine for asymmetric synthesis applications and investigating its role in covalent inhibitor design through computational modeling approaches. The compound's structural versatility positions it as a valuable tool in addressing current challenges in drug discovery and development pipelines.

Recommended suppliers
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhengzhou Baoyu Pharmaceutical Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.